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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10824045

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the use of VO-Ohpic trihydrate,
a potent and specific inhibitor of Phosphatase and Tensin Homolog (PTEN), in cancer cell line
research. Detailed protocols for key experiments are provided to guide researchers in their
study of this compound.

VO-Ohpic trihydrate has emerged as a valuable tool for investigating the role of the
PTEN/PI3K/Akt signaling pathway in cancer. It has demonstrated significant effects on cell
viability, proliferation, and senescence in various cancer models, particularly in hepatocellular

carcinoma and ovarian cancer.

Mechanism of Action

VO-Ohpic trihydrate is a highly potent, cell-permeable inhibitor of PTEN with an IC50 in the
low nanomolar range.[1][2] PTEN is a crucial tumor suppressor that negatively regulates the
PI3K/Akt/mTOR signaling pathway. By inhibiting PTEN's lipid phosphatase activity, VO-Ohpic
trihydrate leads to the accumulation of phosphatidylinositol (3,4,5)-trisphosphate (PIP3) at the
cell membrane. This, in turn, activates downstream signaling cascades, primarily the Akt
pathway, which is involved in cell survival, growth, and proliferation.[1][2][3] Interestingly, in
certain cancer cells with low PTEN expression, inhibition by VO-Ohpic can paradoxically lead

to cell growth inhibition and senescence.[4]
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Data Presentation
Table 1: In Vitro Efficacy of VO-Ohpic Trihydrate in

Hepatocellular Carcinoma (HCC) Cell Lines

Effect of VO-

Ohpic
PTEN

Cell Line . Trihydrate Outcome Reference
Expression

(Concentration

)

Inhibition of cell
viability,
proliferation, and  Significant
Hep3B Low colony formation;  inhibition of [1][4]
Induction of tumor growth

senescence (0-5
HM)

Lesser inhibition
of cell viability,
) proliferation, and  Moderate
PLC/PRF/5 High _ [1][4]
colony formation response
compared to

Hep3B (0-5 uM)

No effect on cell
] viability,
SNU475 Negative ] ] No response [1][4]
proliferation, or

colony formation

Table 2: IC50 Values of VO-Ohpic Trihydrate
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Target IC50 Value Assay Condition Reference

In vitro lipid
phosphatase activity

PTEN 35 nM ) [L1[2113][5]
assay using PIP3

substrate

PTEN 46 £ 10 nM In vitro assay [2][6]

Signaling Pathway

The primary signaling pathway affected by VO-Ohpic trihydrate is the PTEN/PI3K/Akt
pathway. Inhibition of PTEN by VO-Ohpic leads to the activation of Akt and its downstream
targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: VO-Ohpic Trihydrate
in Cancer Cell Lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824045#applications-of-vo-ohpic-trihydrate-in-
cancer-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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